Cas no 2679802-82-3 ((2R)-3-(4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: (2R)-3-(4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2679802-82-3
• MF: C₁₃H₁₄ClNO₄
• MW: 283.707562923431
• MDL: MFCD34626526
• CID: 5631030
• PubChem ID: 165915869
• Update Time: 2025-11-01

(2R)-3-(4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• N-Allyloxycarbonyl-4-chloro-D-phenylalanine
• (2R)-3-(4-chlorophenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• EN300-28286742
• 2679802-82-3
• (2R)-3-(4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• MDL： MFCD34626526
• Inchi： 1S/C13H14ClNO4/c1-2-7-19-13(18)15-11(12(16)17)8-9-3-5-10(14)6-4-9/h2-6,11H,1,7-8H2,(H,15,18)(H,16,17)/t11-/m1/s1
• InChI Key： WPVFVMBLTZZJDB-LLVKDONJSA-N
• SMILES： ClC1C=CC(=CC=1)C[C@H](C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 283.0611356g/mol
• Monoisotopic Mass: 283.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on (2R)-3-(4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Comprehensive Overview of (2R)-3-(4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2679802-82-3)

The compound (2R)-3-(4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2679802-82-3) is a chiral amino acid derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 4-chlorophenyl group and a prop-2-en-1-yloxy carbonylamino moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug development, particularly in targeting enzyme inhibition and receptor modulation.

One of the key features of (2R)-3-(4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is its stereochemistry. The (2R) configuration ensures high enantiomeric purity, which is critical for achieving desired biological activity. This aspect aligns with the growing demand for chiral compounds in the pharmaceutical industry, where enantioselectivity can significantly impact drug efficacy and safety. The compound’s carboxyl group and allyloxycarbonyl protecting group further enhance its versatility in synthetic chemistry.

In recent years, the search for novel drug intermediates has surged, driven by the need for more effective and safer therapeutics. (2R)-3-(4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has garnered attention as a potential building block for peptide mimetics and small-molecule inhibitors. Its chlorophenyl moiety is particularly noteworthy, as similar structures are found in compounds with anti-inflammatory and antimicrobial properties. This connection to drug discovery trends makes it a relevant topic for researchers and industry professionals.

The synthesis and characterization of CAS No. 2679802-82-3 involve advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure the compound’s purity and structural integrity, which are essential for reproducible results in downstream applications. The compound’s stability under various conditions is also a subject of interest, as it influences its suitability for large-scale production and storage.

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Another trending topic in the scientific community is the role of green chemistry in synthetic processes. The production of (2R)-3-(4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid can be explored in the context of sustainable methodologies, such as catalytic reactions and solvent-free conditions. This aligns with the broader push toward environmentally friendly practices in chemical manufacturing, making the compound a candidate for green synthesis studies.

In conclusion, (2R)-3-(4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2679802-82-3) represents a promising compound with diverse applications in medicinal chemistry and beyond. Its structural features, synthetic accessibility, and potential biological relevance make it a subject of ongoing research. By addressing current trends such as chiral drug development, green chemistry, and high-throughput screening, this overview provides a comprehensive and up-to-date resource for scientists and industry stakeholders.